Cas no 1406689-89-1 (2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid)

• Product Name: 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid
• CAS No: 1406689-89-1
• MF: C₁₁H₁₁Cl₂NO₃
• MW: 276.115941286087
• CID: 6120345
• PubChem ID: 63703720
• Update Time: 2025-10-23

2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid
• Benzeneacetic acid, α-(acetylamino)-3,4-dichloro-α-methyl-
• 1406689-89-1
• Z1147230619
• 2-acetamido-2-(3,4-dichlorophenyl)propanoic acid
• EN300-1188398
• AKOS013014433

• Inchi： 1S/C11H11Cl2NO3/c1-6(15)14-11(2,10(16)17)7-3-4-8(12)9(13)5-7/h3-5H,1-2H3,(H,14,15)(H,16,17)
• InChI Key： HYCRVBWTHPUTOM-UHFFFAOYSA-N
• SMILES： C1(C(NC(C)=O)(C)C(O)=O)=CC=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 275.0115986g/mol
• Monoisotopic Mass: 275.0115986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Boiling Point: 482.2±45.0 °C(Predicted)
• pka: 2.97±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid

Comprehensive Guide to 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid (CAS No. 1406689-89-1): Properties, Applications, and Market Insights

2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid (CAS No. 1406689-89-1) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique dichlorophenyl and acetamidopropanoic acid structure, has garnered attention for its versatile applications. In this article, we delve into its chemical properties, synthesis methods, and emerging uses, while addressing common queries such as "What is 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid used for?" and "How to synthesize 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid?".

The molecular formula of 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid is C₁₁H₁₁Cl₂NO₃, with a molecular weight of 276.12 g/mol. Its structure features a dichlorophenyl ring attached to an acetamidopropanoic acid moiety, which contributes to its stability and reactivity. Researchers often explore its potential as an intermediate in drug development, particularly for targeting specific enzymes or receptors. The compound's solubility, melting point, and stability under various conditions are critical factors for its application in pharmaceutical formulations and agrochemical research.

One of the most searched questions about this compound is "Where to buy 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid?". Suppliers specializing in fine chemicals and research intermediates often stock this compound, but purity and certification are essential considerations. The global market for 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid is driven by its demand in academic and industrial research, particularly in regions with robust pharmaceutical and agrochemical sectors. Recent trends indicate a growing interest in sustainable synthesis methods, aligning with the broader shift toward green chemistry.

In pharmaceutical research, 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid is explored for its potential as a building block in drug design. Its dichlorophenyl group can enhance binding affinity to biological targets, making it valuable for developing new therapeutics. Additionally, agrochemical researchers investigate its derivatives for crop protection applications, addressing challenges like pest resistance and environmental impact. The compound's versatility underscores its relevance in addressing modern challenges in healthcare and agriculture.

Safety and handling of 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid are also frequently discussed topics. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers often inquire about "Is 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid toxic?"—current data suggest low acute toxicity, but prolonged exposure should be avoided.

The synthesis of 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid typically involves multi-step organic reactions, starting from commercially available precursors like 3,4-dichlorophenylacetic acid. Optimizing yield and purity is a key focus, with recent advancements highlighting catalytic methods and solvent-free conditions. These innovations align with the industry's push toward cost-effective and eco-friendly production processes.

Looking ahead, the demand for 2-(3,4-dichlorophenyl)-2-acetamidopropanoic acid is expected to rise, driven by its applications in drug discovery and sustainable agriculture. Researchers and manufacturers are encouraged to explore collaborative opportunities to expand its utility. For those seeking detailed technical data or procurement options, reputable suppliers and scientific databases are invaluable resources.